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Compound of Interest

Compound Name: Fradafiban hydrochloride

Cat. No.: B12400522

Fradafiban hydrochloride is a nonpeptide antagonist of the platelet glycoprotein lib/llla (GP
lIb/llla) receptor, a key player in the final common pathway of platelet aggregation. This
technical guide provides an in-depth overview of the available data on Fradafiban and its orally
active prodrug, Lefradafiban, in the context of cardiovascular disease models. The information
is tailored for researchers, scientists, and drug development professionals, with a focus on
guantitative data, experimental methodologies, and relevant signaling pathways.

While extensive clinical data exists for Fradafiban in human subjects, a comprehensive public
record of its quantitative efficacy in preclinical animal models of thrombosis is limited. This
guide, therefore, synthesizes the robust human data available and describes the standard
preclinical models in which a compound of this class would typically be evaluated.

Mechanism of Action: GPllIb/llla Receptor
Antagonism

Fradafiban is a selective antagonist of the GP IIb/llla receptor (also known as integrin allbp3).
[1][2] This receptor is the most abundant integrin on the platelet surface, with approximately
50,000 to 80,000 copies per platelet. Upon platelet activation by various agonists (e.g., ADP,
collagen, thrombin), the GP lIb/llla receptor undergoes a conformational change, enabling it to
bind to its ligands, primarily fibrinogen and von Willebrand factor (VWF).[3] The binding of these
ligands facilitates the cross-linking of platelets, leading to aggregation and thrombus formation.

[3]
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Fradafiban competitively inhibits the binding of fibrinogen to the activated GP llb/llla receptor,
thereby blocking the final common pathway of platelet aggregation, irrespective of the initial

activating stimulus.[1][4]

Signaling Pathway of Platelet Aggregation and Inhibition
by Fradafiban

The following diagram illustrates the central role of the GP lib/llla receptor in platelet
aggregation and the point of intervention for Fradafiban.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://go.drugbank.com/drugs/DB06472
https://pubmed.ncbi.nlm.nih.gov/21319966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Platelet Activation

Agonists
(ADP, Collagen, Thrombin)

Y

Platelet Receptors
(P2Y12, GPVI, PAR1)

Y

Inside-Out Signaling

IActivation

Platelet Aggregation

Inactive GPIIb/llla

Conformational
Change

Active GPlIb/Illa

Fibrinogen / vVWF

Platelet Aggregation
&
Thrombus Formation

Fradafiban

Inhibition

(Anesthetize AnimaD

Surgically Expose
Carotid Artery

A4

Administer Fradafiban
or Vehicle

A4

Apply FeCls-soaked
Filter Paper to Artery

Monitor Blood Flow
with Doppler Probe

A4
Record Time to
Occlusion (TTO)

Y

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b12400522?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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